Cas no 19270-40-7 (ethyl {8-[(4-sulfamoylbenzyl)amino]pyrido[2,3-b]pyrazin-6-yl}carbamate)

• Product Name: ethyl {8-[(4-sulfamoylbenzyl)amino]pyrido[2,3-b]pyrazin-6-yl}carbamate
• CAS No: 19270-40-7
• MF: C₁₇H₁₈N₆O₄S
• MW: 402.427621364594
• CID: 907961
• PubChem ID: 267803
• Update Time: 2025-04-19

ethyl {8-[(4-sulfamoylbenzyl)amino]pyrido[2,3-b]pyrazin-6-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl {8-[(4-sulfamoylbenzyl)amino]pyrido[2,3-b]pyrazin-6-yl}carbamate
• Carbamic acid, [8-[[[4-(aminosulfonyl)phenyl]methyl]amino]pyrido[2,3-b]pyrazin-6-yl]-, ethyl ester
• SCHEMBL13342747
• ethyl N-[8-[(4-sulfamoylphenyl)methylamino]pyrido[2,3-b]pyrazin-6-yl]carbamate
• NSC-107500
• DTXSID70940944
• NSC107500
• Ethyl (8-((4-sulfamoylbenzyl)amino)pyrido[2,3-b]pyrazin-6-yl)carbamate
• Ethyl hydrogen (8-{[(4-sulfamoylphenyl)methyl]amino}pyrido[2,3-b]pyrazin-6-yl)carbonimidate
• 19270-40-7

• Inchi： 1S/C17H18N6O4S/c1-2-27-17(24)23-14-9-13(15-16(22-14)20-8-7-19-15)21-10-11-3-5-12(6-4-11)28(18,25)26/h3-9H,2,10H2,1H3,(H2,18,25,26)(H2,20,21,22,23,24)
• InChI Key： IOPPEPXCIKHQMN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CNC1C=C(NC(=O)OCC)N=C2C=1N=CC=N2)(N)(=O)=O

Computed Properties

• Exact Mass: 402.11124
• Monoisotopic Mass: 402.111024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158
• XLogP3: 0.8

Experimental Properties

• Density: 1.5
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.689
• PSA: 149.19